Cas no 111509-11-6 (6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-)

6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)- structure
111509-11-6 structure
Product Name:6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-
CAS No:111509-11-6
MF:C21H27NO5
MW:373.442786455154
CID:179839
PubChem ID:183312
Update Time:2025-04-19

6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-
    • (1R)-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-6-ol
    • 6-Isoquinolinol, 1,2,3,4-tetrahydro-1-(2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl)-7-methoxy-2-methyl-, (1R)-
    • 6-Isoquinolinol, 1,2,3,4-tetrahydro-1-(2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl)-7-methoxy-2-methyl-, (R)-
    • Isoautumnaline, (-)-
    • DTXSID70149677
    • 111509-11-6
    • (-)-Isoautumnaline
    • Isoautumnaline
    • Inchi: 1S/C21H27NO5/c1-22-8-7-14-11-17(23)19(25-2)12-15(14)16(22)6-5-13-9-18(24)21(27-4)20(10-13)26-3/h9-12,16,23-24H,5-8H2,1-4H3/t16-/m1/s1
    • InChI Key: GFNRNKOPJMPASU-MRXNPFEDSA-N
    • SMILES: O(C)C1C(=CC2CCN(C)[C@H](CCC3C=C(C(=C(C=3)OC)OC)O)C=2C=1)O

Computed Properties

  • Exact Mass: 373.18901
  • Monoisotopic Mass: 373.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.187
  • Boiling Point: 542.4°Cat760mmHg
  • Flash Point: 281.8°C
  • Refractive Index: 1.577
  • PSA: 71.39
  • LogP: 3.22330

6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)- Related Literature

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